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Compound of Interest

Compound Name: Croverin

Cat. No.: B2883552 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the preparation and handling of caroverine stock solutions in

Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing caroverine stock solutions?

A1: Caroverine, particularly caroverine hydrochloride, is soluble in DMSO.[1][2][3] This is the

recommended solvent for preparing high-concentration stock solutions for research purposes.

Q2: What is the solubility of caroverine hydrochloride in DMSO?

A2: The solubility of caroverine hydrochloride in DMSO is reported to be as high as 100 mg/mL.

[3]

Q3: How should I store my caroverine stock solution in DMSO?

A3: For optimal stability, it is recommended to aliquot the stock solution into single-use volumes

and store them under the following conditions:

Long-term storage: -80°C for up to 6 months.[4]

Short-term storage: -20°C for up to 1 month.[4][5]
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It is crucial to use the solution within these timeframes to ensure its potency.[4][5] Always seal

the storage containers tightly to protect from moisture.[4]

Q4: Can I store my caroverine stock solution at 4°C?

A4: While some suppliers suggest short-term storage at 0-4°C (days to weeks), the most

consistent recommendation for preserving the integrity of the compound in DMSO is freezing at

-20°C or -80°C.[1][4][5]

Q5: Should I be concerned about freeze-thaw cycles?

A5: Yes, repeated freeze-thaw cycles should be avoided as they can lead to product

inactivation.[4] It is best practice to aliquot the stock solution into smaller volumes for single-use

experiments.[5]
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Problem Potential Cause Recommended Solution

Caroverine powder is not

dissolving in DMSO.

Insufficient mixing or low

temperature.

- Vortex the solution for several

minutes.- Gentle warming of

the solution (e.g., in a 37°C

water bath) can aid

dissolution.- Sonication can

also be used to help dissolve

the compound.[3][4]

Precipitate forms in the DMSO

stock solution upon storage.

The solution may be

supersaturated or stored

improperly.

- Ensure the storage

temperature is consistently

maintained at -20°C or -80°C.-

Before use, allow the vial to

come to room temperature and

vortex to see if the precipitate

redissolves.- If the precipitate

persists, gentle warming and

sonication may be attempted.

[4]

The solution appears cloudy or

hazy after dissolving.

Particulate matter or

insolubility at the prepared

concentration.

- Centrifuge the solution to

pellet any undissolved

particles and carefully aspirate

the supernatant.- Consider

preparing a slightly lower

concentration stock solution.

Working solution precipitates

when diluting the DMSO stock

in aqueous media.

Caroverine has lower solubility

in aqueous solutions.

- Increase the percentage of

organic co-solvents in your

final working solution. For in

vivo formulations, co-solvents

like PEG300 and Tween-80

are often used in combination

with DMSO.[3][4]- Prepare the

working solution fresh just

before use.[4]
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Quantitative Data Summary
Parameter Value Source

Molecular Weight (Caroverine) 365.48 g/mol [1]

Molecular Weight (Caroverine

HCl)
401.935 g/mol [5]

Solubility in DMSO 100 mg/mL [3]

Long-Term Storage (Stock

Solution)
-80°C for up to 6 months [4]

Short-Term Storage (Stock

Solution)
-20°C for up to 1 month [4][5]

Experimental Protocols
Protocol 1: Preparation of a 100 mg/mL Caroverine Hydrochloride Stock Solution in DMSO

Preparation: Allow the caroverine hydrochloride powder and anhydrous DMSO to equilibrate

to room temperature.

Weighing: Accurately weigh the desired amount of caroverine hydrochloride powder in a

sterile conical tube.

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder to achieve a

final concentration of 100 mg/mL.

Mixing: Vortex the solution thoroughly for 2-3 minutes to facilitate dissolution.

Aiding Dissolution (if necessary): If the compound does not fully dissolve, sonicate the

solution for 5-10 minutes or warm it gently in a 37°C water bath until the solution is clear.[3]

[4]

Aliquoting: Once fully dissolved, dispense the stock solution into single-use, light-protected,

and tightly sealed vials.
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Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[4]
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Caption: Workflow for preparing caroverine stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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